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For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 282, identified by the CAS number 12219-65-7, is a synthetic monoazo dye

belonging to the class of 1:2 metal-complex dyes.[1][2][3] It appears as a brown powder and is

primarily utilized in the textile and leather industries for dyeing wool, silk, nylon, and leather.[4]

[5][6] Its structure as a metal complex, typically involving chromium, contributes to its good

fastness properties.[5][7] This guide provides a comprehensive overview of the known chemical

properties of Acid Brown 282, based on publicly available data. It is important to note that as a

commercial product, some specific details regarding its precise molecular structure and

synthesis are often proprietary and not extensively published in scientific literature.

Chemical and Physical Properties
Acid Brown 282 is characterized as a water-soluble anionic dye.[3] Its chemical identity is

complex, with various sources reporting conflicting molecular formulas and weights. This

variation is likely due to the presence of a central metal ion (commonly chromium) and the

specific counter-ions present in the commercial product.
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Property Description Citations

Common Name C.I. Acid Brown 282 [1]

CAS Number 12219-65-7 [1][3]

Chemical Class
Monoazo 1:2 Metal Complex

Dye
[1][3]

Physical Appearance Brown Powder [3][8]

Odor Odorless [8]

Solubility Soluble in water [3][9]

Molecular and Spectroscopic Data
There is significant discrepancy in the reported molecular formula and weight for Acid Brown
282, highlighting the complex and potentially variable nature of the commercial dye.

Molecular Formula
(Reported)

Molecular Weight ( g/mol )
(Reported)

Citations

C36H21CrN8Na2O11S 871.6 [7]

C32H22CrN6O10S2 766.68 [5]

C28H22N6O14S4 Not specified [9]

C22H14N6Na2O9S2 Not specified [9]

Unspecified 0 [10][11]

Note: The unspecified or zero molecular weight often suggests a polymeric nature or that the

material is a commercial mixture.

Detailed spectroscopic data such as specific λmax values from UV-Vis spectroscopy, and full

IR or NMR spectral data for the isolated, pure compound are not readily available in the public

domain. The characterization of similar azo metal-complex dyes often involves UV-Vis

spectroscopy to observe shifts in the absorption maximum upon metal complexation, and FT-IR
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spectroscopy to identify characteristic vibrational bands of the azo group (-N=N-) and metal-

ligand bonds.[12][13]

Fastness Properties
The fastness properties of a dye are crucial for its application and indicate its resistance to

various environmental factors.

Fastness Test Result Citations

Light Fastness 6-7 [1][10]

Washing Fastness 5 [1][3]

Soaping 5 [1][10]

Perspiration 4-5 [1][10]

Note: Fastness is typically rated on a scale of 1 to 8 for light fastness and 1 to 5 for other tests,

with higher numbers indicating better fastness.

Synthesis and Manufacturing
General Synthesis Pathway
The synthesis of Acid Brown 282, like other azo dyes, involves a two-step process:

diazotization followed by coupling. As a 1:2 metal complex dye, a subsequent metallization

step is also required.

Diazotization: An aromatic amine is treated with a source of nitrous acid (typically sodium

nitrite in an acidic medium) to form a diazonium salt.

Coupling: The diazonium salt is then reacted with a coupling component, which is an

electron-rich aromatic compound such as a phenol or an aromatic amine, to form the azo

dye.

Metallization: The resulting azo dye, which contains chelating groups, is then treated with a

metal salt (e.g., a chromium salt) to form the final 1:2 metal complex. In a 1:2 complex, two

dye molecules are coordinated to a single metal ion.
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The precise aromatic amine, coupling component, and metal salt used for the synthesis of Acid
Brown 282 are generally proprietary information.

Aromatic Amine

Diazonium Salt

 Diazotization 

Sodium Nitrite +
Acid (e.g., HCl) Azo Dye

 Coupling 

Coupling Component Acid Brown 282
(1:2 Metal Complex)

 Metallization 

Metal Salt
(e.g., Chromium Salt)

Click to download full resolution via product page

General synthesis workflow for Acid Brown 282.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and purification of Acid Brown
282 are not publicly available. The synthesis of metal-complex azo dyes generally requires

careful control of reaction conditions such as temperature, pH, and stoichiometry to ensure the

desired product is formed with high purity.[12] Purification would typically involve precipitation,

filtration, and washing to remove unreacted starting materials and byproducts.

Toxicological and Safety Information
Hazard Identification
Safety data sheets for Acid Brown 282 indicate that it may cause skin, eye, and respiratory

irritation.[8][14] It is considered harmful if swallowed.[8] As with many azo dyes, there is a

potential concern that under reductive conditions, the azo bond can be cleaved to release

aromatic amines, some of which may be carcinogenic.[9] However, specific studies on the

carcinogenicity of Acid Brown 282 are not available in the public domain.
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Environmental Fate
Azo acid dyes are generally water-soluble and can persist in aquatic environments.[15] While

they are expected to eventually partition to sediment and soil, their degradation is typically

slow.[15] Under anaerobic conditions, such as in sediments, there is a potential for the

reductive cleavage of the azo bond.[15]

Biological Interactions and Signaling Pathways
There is currently no information available in the scientific literature to suggest that Acid
Brown 282 has specific interactions with biological signaling pathways or is being investigated

for drug development purposes. The primary focus of research on azo dyes is related to their

industrial applications and their toxicological and environmental impact.[16][17]

Conclusion
Acid Brown 282 is a commercially important 1:2 metal-complex azo dye with established

applications in the dyeing industry. While its general chemical nature and some physical

properties are known, specific quantitative data, such as a definitive molecular formula and

detailed spectroscopic information, are not consistently reported in publicly accessible sources,

likely due to the proprietary nature of commercial dyes. Similarly, detailed experimental

protocols for its synthesis are not available. The toxicological profile is broadly characterized,

with a need for more specific studies on its long-term effects and the potential for the release of

aromatic amines. For researchers and scientists, this guide summarizes the current state of

knowledge on Acid Brown 282, while also highlighting the significant gaps in publicly available

data. Further investigation, potentially through direct analytical characterization of commercial

samples, would be necessary to obtain a more complete understanding of its chemical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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